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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenyl ether

Cat. No.: B089414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 4,4'-dinitrodiphenyl ether (CAS No. 101-63-3). The information is intended to

assist researchers, scientists, and drug development professionals in working safely with this

chemical compound.

Hazard Identification and Classification
4,4'-Dinitrodiphenyl ether is classified as a hazardous substance.[1] It is crucial to understand

its potential health effects and physical hazards before handling.

GHS Classification:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.[3][4][5]

Signal Word: Warning[1][2]
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Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H341: Suspected of causing genetic defects.[3][4][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4,4'-dinitrodiphenyl ether is
provided in the table below.

Property Value Reference

Molecular Formula C₁₂H₈N₂O₅ [1][6]

Molecular Weight 260.20 g/mol [1][2][6]

Appearance
Light yellow to amber to dark

green powder/crystal
[7]

Melting Point 140-145 °C [2][6][7]

Boiling Point 386.2 °C at 760 mmHg [6]

Flash Point 174 °C [6]

Density 1.416 g/cm³ [6]

Vapor Pressure 7.99E-06 mmHg at 25°C [6]

Solubility Insoluble in water.

Refractive Index 1.635 [6]

Toxicological Information
The chemical, physical, and toxicological properties of 4,4'-dinitrodiphenyl ether have not

been thoroughly investigated.[1] However, available data suggests the following:
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Toxicity Endpoint Result Reference

Acute Toxicity (Oral) No data available [1]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity

Suspected of causing genetic

defects. Mutation data

reported: mmo-sat 50

mg/plate.

[3][4][5][7]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[1]

Reproductive Toxicity No data available [1]

Specific Target Organ Toxicity -

Single Exposure

May cause respiratory

irritation.
[1]

Specific Target Organ Toxicity -

Repeated Exposure
No data available [1]

Aspiration Hazard No data available [1]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4,4'-dinitrodiphenyl ether
are not readily available in the public domain, as noted in several safety data sheets.[1] The

statement "To the best of our knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated" is a common disclaimer.[1]
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However, the reported mutagenicity data ("mmo-sat 50 mg/plate") likely refers to an Ames test

(bacterial reverse mutation assay). A general methodology for such a test would involve:

Preparation of Test Substance: 4,4'-dinitrodiphenyl ether would be dissolved in a suitable

solvent, such as dimethyl sulfoxide (DMSO).

Bacterial Strains: Several strains of Salmonella typhimurium with pre-existing mutations in

the histidine operon are used. These strains are unable to synthesize histidine and therefore

cannot grow on a histidine-free medium.

Metabolic Activation: The test is conducted with and without a mammalian metabolic

activation system (e.g., S9 fraction from rat liver) to assess the mutagenicity of the parent

compound and its metabolites.

Exposure: The bacterial strains are exposed to various concentrations of the test substance,

both with and without the S9 mix.

Plating and Incubation: The treated bacteria are plated on a minimal glucose agar medium

lacking histidine. The plates are then incubated for 48-72 hours.

Scoring and Data Analysis: The number of revertant colonies (colonies that have undergone

a reverse mutation and can now synthesize histidine) is counted for each concentration. A

substance is considered mutagenic if it causes a dose-dependent increase in the number of

revertant colonies compared to the negative control.

Safety and Handling Precautions
Based on the known hazards, the following precautions are mandatory when handling 4,4'-
dinitrodiphenyl ether.

Engineering Controls
Work in a well-ventilated area.[1]

Use a chemical fume hood for all operations that may generate dust or aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.[1]
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Personal Protective Equipment (PPE)
PPE Specifications Reference

Eye/Face Protection
Wear chemical safety goggles

or a face shield.
[2]

Skin Protection
Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.
[2]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher exposures, use a

NIOSH-approved respirator

with a corresponding cartridge.

[1]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as acids, acid chlorides, acid anhydrides, and

oxidizing agents.[1]

Emergency Procedures
First Aid Measures
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Exposure First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[1]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[1]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a physician.

[1]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides (NOx)

and carbon oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Offer surplus

and non-recyclable solutions to a licensed disposal company.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 4,4'-
dinitrodiphenyl ether.

Hazard Identification
(Irritant, Suspected Mutagen)

Risk Assessment
(Evaluate exposure potential)

 informs

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Administrative Controls
(SOPs, Training)

Emergency Preparedness
(Spill Kit, First Aid, Fire Extinguisher)

Safe Handling Procedures
(Weighing, Transferring, Reaction)

Proper Storage
(Cool, Dry, Ventilated, Away from Incompatibles)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4,4'-dinitrodiphenyl ether.
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This guide is intended as a summary of the best practices for the safe handling of 4,4'-
dinitrodiphenyl ether. It is not a substitute for a thorough review of the Safety Data Sheet

(SDS) and consultation with a qualified safety professional. Always prioritize safety in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. capotchem.cn [capotchem.cn]

2. 4,4′-二硝基二苯醚 96% | Sigma-Aldrich [sigmaaldrich.com]

3. 4,4'-Dinitrodiphenyl Ether | 101-63-3 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. 4,4'-Dinitrodiphenyl Ether | 101-63-3 | TCI EUROPE N.V. [tcichemicals.com]

5. tcichemicals.com [tcichemicals.com]

6. Page loading... [wap.guidechem.com]

7. 4,4'-DINITRODIPHENYL ETHER CAS#: 101-63-3 [m.chemicalbook.com]

To cite this document: BenchChem. [4,4'-Dinitrodiphenyl Ether: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089414#safety-and-handling-precautions-for-4-4-
dinitrodiphenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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